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Compound of Interest

Compound Name: ATTO 590 biotin

Cat. No.: B12386210

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the photophysical properties and common
applications of ATTO 590 biotin, a versatile fluorescent probe. The information herein is
intended to empower researchers in the fields of molecular biology, cell biology, and drug
discovery to effectively utilize this powerful tool in their experimental workflows.

Core Photophysical Properties

ATTO 590 is a fluorescent label belonging to the rhodamine class of dyes.[1] It is characterized
by its strong absorption, high fluorescence quantum yield, and excellent thermal and
photostability.[1] These features make it particularly well-suited for demanding applications
such as single-molecule detection and high-resolution microscopy.[1] The biotin moiety allows
for strong and specific binding to avidin and streptavidin, enabling a wide range of detection
and labeling strategies.[2][3]
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Property Value Reference
Excitation Maximum (Aex) 593 - 594 nm [1112113114]
Emission Maximum (Aem) 622 - 624 nm [L1[2][3][4]
Molar Extinction Coefficient (g) 1.2 x10"5 M~icm [1]
Fluorescence Quantum Yield 0.80 (80%) MI2IEIA]
(®)

Fluorescence Lifetime (1) 3.7ns [1]
Molecular Weight ~1001.62 g/mol [2][4]

The Streptavidin-Biotin Interaction: A Powerful
Partnership

The interaction between biotin and streptavidin is one of the strongest known non-covalent
biological interactions, with a dissociation constant (Kd) in the range of 10714 to 10~ M. This
remarkably high affinity and specificity form the basis of numerous bioassays and labeling
technologies. Streptavidin, a tetrameric protein, can bind up to four biotin molecules, allowing
for signal amplification and the assembly of complex detection systems.
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ATTO 590 Biotin Streptavidin Tetramer
High Affinity
Binding
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Cell Seeding & Culture

i

Fixation
(e.g., 4% Paraformaldehyde)

i

Permeabilization
(e.g., 0.1% Triton X-100)

i

Blocking
(e.g., 5% BSAin PBS)

i

Primary Antibody Incubation

ash

Washing Steps

Biotinylated Secondary Streptavidin-ATTO 590 Counterstaining (Optional)
Antibody Incubation Biotin Incubation (e.g., DAPI)

i

Mounting & Imaging
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Cell Harvesting & Preparation
(Single-cell suspension)

i

Fixation & Permeabilization
(for intracellular targets)

l

Blocking
(e.g., Fc block)

l

Primary Antibody Incubation

ash

Washing Steps

Biotinylated Secondary Streptavidin-ATTO 590 Resuspension in
Antibody Incubation Biotin Incubation FACS Buffer

l

Flow Cytometry Analysis
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Sample Preparation
(e.g., chromosome spreads, tissue sections)

Y

Pretreatment
(e.g., RNase, pepsin)

Y

Denaturation
(Probe & Sample)

Y

Hybridization
(Biotinylated Probe)

Y

Post-Hybridization Washes

Streptavidin-ATTO 590
Biotin Incubation

Counterstaining & Mounting

Y

Fluorescence Microscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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